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Compound of Interest

Compound Name: 3-Methoxybenzeneboronic acid-d3

Cat. No.: B7899274 Get Quote

Essential Safety and Handling Guide for 3-
Methoxybenzeneboronic acid-d3
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate and essential safety and logistical

information for the use of 3-Methoxybenzeneboronic acid-d3, including personal protective

equipment (PPE) recommendations, operational procedures, and disposal plans.

Hazard Identification and Personal Protective
Equipment
3-Methoxybenzeneboronic acid is classified as a hazardous substance.[1] It is harmful if

swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2]

Therefore, strict adherence to PPE protocols is mandatory to minimize exposure and ensure

laboratory safety.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

meeting ANSI Z87.1 standard

or European Standard EN166.

A face shield may be required

for splash hazards.[1][3][4]

Protects eyes from dust

particles and potential

splashes which can cause

serious irritation.[1][4]

Hand Protection

Chemically resistant gloves

(e.g., disposable nitrile gloves).

[5][6][7]

Prevents skin contact with the

chemical.[6] Proper glove

removal technique is essential

to avoid contamination.

Body Protection

A laboratory coat, fully

buttoned. Long pants and

closed-toe shoes are

mandatory.[5][6][7]

Protects skin and clothing from

accidental spills and

contamination.[5]

Respiratory Protection

Required when dusts are

generated. Use a

NIOSH/MSHA-approved N95

respirator or higher if

engineering controls are

insufficient.[5]

Prevents inhalation of the

powdered compound, which

can cause respiratory irritation.

[1][2][4]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial for the safe handling of 3-
Methoxybenzeneboronic acid-d3.

1. Preparation and Engineering Controls:

Ensure that an eyewash station and safety shower are readily accessible.[4][6]

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid compound or generating dust.[1][8][9]

Keep the container tightly closed when not in use.[1][9]
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2. Donning PPE:

Put on all required personal protective equipment as outlined in the table above before

handling the chemical.[6]

3. Weighing and Aliquoting:

Perform all weighing and aliquoting of the solid compound within a chemical fume hood to

control dust.[5]

Use a disposable weighing paper or container to prevent contamination of balances.[5]

Handle the compound gently to avoid generating dust.[5]

4. Solution Preparation:

Ensure all glassware is clean and dry.[5]

Slowly add the solvent to the vessel containing the weighed compound to avoid splashing.[5]

If heating or sonication is required, ensure the container is appropriately sealed or vented.[5]

Clearly label the prepared solution with the compound name, concentration, solvent, and

date.[5]

5. Post-Handling:

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][8]

Clean the work area to remove any residual chemical.[6]

Properly remove and dispose of contaminated gloves and any other disposable PPE.[6]

Disposal Plan
Proper disposal of 3-Methoxybenzeneboronic acid-d3 and its containers is essential to

prevent environmental contamination and ensure compliance with local, regional, and national

hazardous waste regulations.[1]
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Waste Chemical: Dispose of excess or unwanted 3-Methoxybenzeneboronic acid-d3 as

hazardous waste. Do not empty into drains.[1][6] The chemical should be collected in a

suitable, labeled container for disposal by a licensed waste disposal company.[6]

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, weighing papers, and paper towels, should also be disposed of as hazardous

chemical waste.[5][6]

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. The cleaned container can then be disposed of

according to local regulations.[6]

Emergency Procedures
Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position

comfortable for breathing. If you feel unwell, call a POISON CENTER or doctor.[1]

Skin Contact: If on skin, wash with plenty of soap and water. If skin irritation occurs, get

medical advice. Take off contaminated clothing and wash it before reuse.[1]

Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice.[1]

Ingestion: If swallowed, clean the mouth with water and get medical attention.[1]

Spill: In case of a spill, evacuate the area. Avoid breathing dust. Wear appropriate PPE and

contain the spill using an inert absorbent material.[6][9] Collect the spilled material and place

it in a suitable container for disposal.[1]
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Caption: Workflow for the safe handling of 3-Methoxybenzeneboronic acid-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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